Cas no 933759-99-0 (4-(4-methyl-1,3-thiazol-2-yl)butanoic acid)

• Product Name: 4-(4-methyl-1,3-thiazol-2-yl)butanoic acid
• CAS No: 933759-99-0
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• MDL: MFCD21910569
• CID: 5249562
• PubChem ID: 80503791
• Update Time: 2026-03-09

4-(4-methyl-1,3-thiazol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolebutanoic acid, 4-methyl-
• 4-(4-methyl-1,3-thiazol-2-yl)butanoic acid

• MDL： MFCD21910569
• Inchi： 1S/C8H11NO2S/c1-6-5-12-7(9-6)3-2-4-8(10)11/h5H,2-4H2,1H3,(H,10,11)
• InChI Key： NWAALSZDAXHHCN-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1CCCC(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(4-methyl-1,3-thiazol-2-yl)butanoic acid

Comprehensive Overview of 4-(4-methyl-1,3-thiazol-2-yl)butanoic acid (CAS No. 933759-99-0)

4-(4-methyl-1,3-thiazol-2-yl)butanoic acid (CAS No. 933759-99-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its thiazole ring and carboxylic acid functional group, is widely explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its unique structural properties.

The thiazole moiety in 4-(4-methyl-1,3-thiazol-2-yl)butanoic acid is a key feature that contributes to its biological activity. Thiazoles are known for their presence in numerous FDA-approved drugs, including antibiotics and antivirals. This has led to increased searches for "thiazole derivatives in drug development" and "CAS 933759-99-0 applications," reflecting the growing interest in this compound. Its potential as a precursor for bioactive molecules makes it a subject of ongoing studies in medicinal chemistry.

In addition to its pharmaceutical relevance, 4-(4-methyl-1,3-thiazol-2-yl)butanoic acid is also studied for its physicochemical properties. The compound's solubility, stability, and reactivity are critical factors for its use in synthetic pathways. Recent trends show that queries like "how to synthesize thiazole-based compounds" and "properties of 4-(4-methyl-1,3-thiazol-2-yl)butanoic acid" are rising, indicating a demand for deeper insights into its behavior under various conditions.

Another area of interest is the compound's potential role in green chemistry. With sustainability becoming a global priority, researchers are investigating eco-friendly synthesis methods for 4-(4-methyl-1,3-thiazol-2-yl)butanoic acid. Searches such as "sustainable synthesis of thiazole derivatives" highlight this shift. The compound's versatility aligns well with the principles of green chemistry, making it a candidate for environmentally benign processes.

From a commercial perspective, CAS 933759-99-0 is available through specialized chemical suppliers, often labeled as a research-grade material. Its pricing and availability are frequently searched topics, especially among academic and industrial laboratories. Keywords like "buy 4-(4-methyl-1,3-thiazol-2-yl)butanoic acid" and "suppliers of CAS 933759-99-0" are common, reflecting its niche but growing market.

In summary, 4-(4-methyl-1,3-thiazol-2-yl)butanoic acid (CAS No. 933759-99-0) is a compound of significant scientific and commercial interest. Its applications span drug discovery, material science, and sustainable chemistry, driven by its unique structural features. As research progresses, this compound is likely to remain a focal point for innovations in organic synthesis and pharmaceutical development.